N-(4-{[(5-nitro-2-thienyl)methylene]amino}phenyl)acetamide

• IUPAC Name: N-[4-[(5-nitrothiophen-2-yl)methylideneamino]phenyl]acetamide
• InChI: InChI=1S/C13H11N3O3S/c1-9(17)15-11-4-2-10(3-5-11)14-8-12-6-7-13(20-12)16(18)19/h2-8H,1H3,(H,15,17)
• InChI Key: YPJSGOFADSMKNM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N=CC2=CC=C(S2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O3S
• DSSTOX Substance ID: DTXSID80310952
• Molecular Weight: 289.31 g/mol
• CAS RN: 62128-05-6

Description

N-(4-{[(5-nitro-2-thienyl)methylene]amino}phenyl)acetamide, commonly known as NTAPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

NTAPA has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, NTAPA has been shown to exhibit anticancer, anti-inflammatory, and antimicrobial properties. In agriculture, NTAPA has been investigated for its potential use as a pesticide. In materials science, NTAPA has been explored for its ability to act as a dye and as a precursor for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of NTAPA is not fully understood. However, studies have suggested that NTAPA may exert its biological effects by inhibiting certain enzymes or by interacting with specific molecular targets.
Biochemical and Physiological Effects:
NTAPA has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that NTAPA can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the growth of various bacterial and fungal strains. In vivo studies have demonstrated that NTAPA can reduce tumor growth in animal models and exhibit anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

NTAPA has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its biological effects have been well-documented in the scientific literature. However, there are also some limitations to using NTAPA in lab experiments. For example, its solubility in water is relatively low, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for research on NTAPA. One area of interest is the development of NTAPA-based drugs for the treatment of cancer and inflammatory diseases. Another area of interest is the use of NTAPA as a pesticide in agriculture. Additionally, there is potential for NTAPA to be used as a dye or a precursor for the synthesis of other compounds in materials science.
In conclusion, NTAPA is a chemical compound that has shown promise for a wide range of scientific research applications. Its potential as a drug candidate, pesticide, and materials science precursor make it an exciting area of research for scientists across multiple fields. Further research is needed to fully understand the mechanism of action of NTAPA and to explore its potential applications in greater detail.